Cas no 675876-04-7 (1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol)

• Product Name: 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol
• CAS No: 675876-04-7
• MF: C₅₇H₁₀₀O₆
• MW: 881.4
• CID: 4762756
• PubChem ID: 15825761
• Update Time: 2025-05-19

1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 5Z,8Z,11Z,14Z-eicosatetraenoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z )-1-oxo-9-octadecen-1-yl]oxy]propyl ester
• CID 15825761
• 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol
• 5,8,11,14-Eicosatetraenoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester, (5Z,8Z,11Z,14Z)-
• HY-149550
• PD126411
• SCHEMBL26697532
• [3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
• AKOS040756291
• 675876-04-7
• 1,2-Eucin(13Z)-olein
• CS-0893850

• Inchi： 1S/C57H100O6/c1-4-7-10-13-16-19-22-25-27-28-30-32-35-38-41-44-47-50-56(59)62-53-54(52-61-55(58)49-46-43-40-37-34-31-24-21-18-15-12-9-6-3)63-57(60)51-48-45-42-39-36-33-29-26-23-20-17-14-11-8-5-2/h16,19,25-27,29-30,32,38,41,54H,4-15,17-18,20-24,28,31,33-37,39-40,42-53H2,1-3H3/b19-16-,27-25-,29-26-,32-30-,41-38-
• InChI Key： KKABVOCYVJCRKP-IMBBCGFHSA-N
• SMILES： O(CC(COC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 880.75199091g/mol
• Monoisotopic Mass: 880.75199091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 51
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.3
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 0.929±0.06 g/cm3(Predicted)
• Boiling Point: 817.3±65.0 °C(Predicted)
• Solubility: Chloroform: slightly soluble; DMF: 10 mg/ml; Ethanol: 10 mg/ml; Ethanol:PBS (pH 7.2) (1:1): 500 μg/mL

1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol Security Information

• Storage Condition：Store at -20°C

Additional information on 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol

Comprehensive Guide to 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol (CAS 675876-04-7): Properties, Applications, and Research Insights

1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol (CAS 675876-04-7) is a structured triglyceride that has garnered significant attention in biochemical and nutritional research. This compound, often abbreviated as POA-rac-glycerol, combines three distinct fatty acids—palmitic acid, oleic acid, and arachidonic acid—into a single glycerol backbone. Its unique structure makes it a valuable tool for studying lipid metabolism, membrane dynamics, and the role of fatty acids in cellular signaling.

The growing interest in structured triglycerides like 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol stems from their potential applications in nutraceuticals, pharmaceuticals, and functional foods. Researchers are particularly intrigued by its ability to mimic natural lipid profiles found in human tissues, making it an excellent candidate for drug delivery systems and dietary supplements. With the rise of personalized nutrition and precision medicine, compounds such as POA-rac-glycerol are increasingly relevant to modern scientific inquiries.

One of the key features of 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol is its balanced composition of saturated, monounsaturated, and polyunsaturated fatty acids. Palmitic acid (C16:0) provides stability, while oleic acid (C18:1) contributes to fluidity. The inclusion of arachidonic acid (C20:4), an omega-6 fatty acid, adds a layer of biological activity due to its role as a precursor for eicosanoids, which are critical in inflammation and immune responses. This combination makes POA-rac-glycerol a versatile molecule for investigating lipid-protein interactions and metabolic pathways.

In recent years, the demand for structured lipids has surged, driven by advancements in lipidomics and the need for more efficient drug formulations. 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol is often discussed in the context of lipid nanoparticles (LNPs), which are widely used in mRNA vaccine delivery and cancer therapeutics. Its ability to enhance the solubility and bioavailability of hydrophobic drugs positions it as a promising excipient in pharmaceutical development.

From a nutritional standpoint, POA-rac-glycerol is being explored for its potential benefits in managing metabolic disorders such as obesity and diabetes. Studies suggest that structured triglycerides can modulate energy expenditure and lipid absorption, making them a focal point in functional food research. Additionally, the presence of arachidonic acid raises questions about its impact on brain health and infant development, aligning with current trends in cognitive nutrition and maternal health.

The synthesis and characterization of 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol require specialized techniques such as enzymatic interesterification and high-performance liquid chromatography (HPLC). Researchers emphasize the importance of stereochemical purity, as the rac-glycerol designation indicates a racemic mixture of enantiomers. This aspect is critical for reproducibility in experimental settings and industrial applications.

As the scientific community continues to unravel the complexities of lipid biology, 1-Palmitoyl-2-Oleoyl-3-Arachidonoyl-rac-glycerol remains a compound of high relevance. Its multifaceted applications—from drug delivery to nutritional science—highlight its importance in both academic and industrial research. Future studies may focus on optimizing its production methods and exploring novel therapeutic uses, further solidifying its role in advancing lipid-based technologies.